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Buffer Characteristics at a Glance

Characteristic HEPPS MOPS

Chemical Name 4-(2-Hydroxyethyl)piperazine-1-
propanesulfonic acid [1]

3-(N-Morpholino)propanesulfonic acid [2] [3]

CAS Number 16052-06-5 [1] 1132-61-2 [2] [3]

pKa (at 25°C) ~8.0 [1] 7.2 [2] [3]

Useful pH Range ~7.3 - 8.7 [1] 6.5 - 7.9 [2] [4]

Molecular
Weight

Information missing 209.26 g·mol⁻¹ [2] [3]

Buffering in Cell
Culture

Suitable; used to prevent pH

fluctuations [1]

Suitable; not recommended >20 mM in

mammalian cultures [3]

UV Absorbance Minimal; suitable for

spectrophotometry [1]

Low; compatible with spectrophotometric

assays [2]

Metal Chelation Low metal-chelating properties [1] Minimal interaction with metal ions [2]
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Characteristic HEPPS MOPS

Sterilization Information missing Do not autoclave [4]. Use 0.2 µm filtration
[4].

Light Sensitivity Information missing Sensitive; solutions may turn yellow but
buffering remains effective [3]. Protect from

light [5].

| Key Applications | • Cell culture media • Protein delivery & transfection • Enzyme kinetics & protein

crystallization • DNA/RNA isolation buffers [1] | • RNA electrophoresis [2] [4] • Cell and tissue culture [2] •

Protein purification [2] [4] • Enzyme assays [2] |

Experimental Considerations and Protocols

The choice between HEPPS and MOPS is primarily dictated by the required pH for your experiment. Here

are the experimental considerations and general protocols for their use.

Solution Preparation Guide

Both buffers are typically prepared as concentrated stock solutions (e.g., 0.5 M or 1 M) for convenience.

General Workflow: The process for preparing a stock solution of either HEPPS or MOPS follows a
standard sequence, as outlined below.
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Start Buffer Preparation

Weigh powder in ~70%
of final volume water

Stir to dissolve
completely

Adjust pH using
NaOH or HCl

Add water to
final volume

Sterilize by
0.2 µm filtration

Store appropriately
(HEPPS: ? | MOPS: Dark)

Click to download full resolution via product page

HEPPS-Specific Protocol:

Step 1: Weigh an appropriate amount of HEPPS powder (exact molecular weight not specified
in results) and dissolve it in about 70% of the final required volume of purified water [5].

Step 2: While stirring, adjust the pH to your desired value (within 7.3-8.7) using a strong acid
like HCl or a strong base like NaOH [5].
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Step 3: Add water to bring the solution to the final volume. Sterilize by passing through a 0.2

µm filter [4]. Storage conditions for HEPPS solutions are not detailed in the search results, but
its powder is stable at high temperatures [6].

MOPS-Specific Protocol:

Step 1: Weigh 209.26 g of MOPS powder per liter of 1 M solution [2] and dissolve in about 70%
of the final volume of purified water.

Step 2: Adjust the pH to your desired value (within 6.5-7.9) using NaOH or HCl [5].
Step 3: Add water to the final volume. Crucially, sterilize the solution by 0.2 µm filtration,
not by autoclaving, as autoclaving can produce yellow degradation products [4]. Store
MOPS solutions protected from light, as they can discolor over time, though this may not

significantly affect buffering capacity [3] [5].

Key Selection Criteria

Choose HEPPS if: Your experiment requires buffering in a slightly alkaline range (above pH 7.9),
such as for certain protein crystallization conditions, enzyme kinetics studies above pH 8, or specific

transfection protocols [1].
Choose MOPS if: Your work requires a near-neutral pH, especially for RNA-related applications like

formaldehyde-agarose gel electrophoresis [2] [5], or for general cell culture and protein work within its
pH range. Its lower cost also makes it a candidate for replacing buffers like ACES in some media [7].

Universal Best Practices:
Prepare at Working Temperature: Always adjust the pH of a buffer at the temperature at

which it will be used, as pKa is temperature-dependent [5].
Check for Contamination: Inspect buffers before use; discard if cloudy or discolored. Note that

a slight yellow tint in MOPS may be acceptable [5].

Limitations and Further Research

The search results provided a solid foundation for comparing basic properties but lacked the depth of

experimental data needed for a full guide.

Missing Experimental Data: While applications are listed, the search results do not contain specific,

side-by-side experimental data comparing the performance of HEPPS and MOPS in areas like cell
growth, transfection efficiency, or specific enzyme activity.
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Incomplete HEPPS Information: Key details for HEPPS, such as its molecular weight, exact light

sensitivity, and optimal storage conditions for solutions, were not available.
Pathway Complexity: The information retrieved described general applications rather than detailed

signaling pathways or complex multi-step workflows that could be visualized with Graphviz diagrams.

To deepen your comparison, I suggest you:

Consult Primary Literature: Search specialized databases like PubMed or Scopus for research

articles that directly use HEPPS or MOPS in your field of interest.
Review Technical Manuals: Check the product documentation and application notes from leading

biochemical suppliers, as they often provide detailed protocols and validation data.
Consider Other Buffers: Explore other "Good's Buffers" like HEPES, which is well-studied for cell

culture and shares some properties with HEPPS, but has a different pKa [3] [6].

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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